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This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of best practices for quality control (QC) in Diffusion Tensor Imaging

(DTI) studies. It includes frequently asked questions and troubleshooting guides to address

common issues encountered during DTI experiments.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental goal of quality control in DTI studies?

A1: The primary goal of DTI quality control is to ensure the reliability and accuracy of the

collected data by identifying and mitigating artifacts that can arise during image acquisition and

processing.[1][2] Robust QC is essential because DTI computations are sensitive to noise and

artifacts, which can be introduced by patient motion, hardware limitations, or fast imaging

techniques.[3] Failing to account for these issues can lead to inaccurate tensor estimations,

affecting derived metrics like Fractional Anisotropy (FA) and Mean Diffusivity (MD), and

potentially producing spurious associations with study phenotypes.[4]

Q2: What are the most common artifacts in DTI data?

A2: The most prevalent artifacts in DTI include:
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Subject Motion: Movement during the scan can cause misalignment between diffusion-

weighted images (DWIs), leading to signal loss and ghosting.[3][5]

Eddy Currents: The rapid switching of strong diffusion gradients induces eddy currents in the

scanner's conductive components, causing image distortion, shearing, and blurring.[6][7]

Susceptibility Artifacts: Variations in magnetic susceptibility at air-tissue interfaces (e.g., near

sinuses) lead to geometric distortions and signal dropouts, particularly in echo-planar

imaging (EPI).[3]

Low Signal-to-Noise Ratio (SNR): DTI is inherently a low SNR technique, which can affect

the precision of tensor estimates.[5][8]

Vibrational Artifacts: Mechanical vibrations from the scanner can cause localized signal loss.

[9]

"Venetian Blind" Artifacts: These appear as horizontal stripes in the images and can be

caused by gradient system instabilities.[10][11]

Q3: What is the difference between automated and manual QC procedures?

A3: Automated QC involves using software pipelines to detect and often correct artifacts based

on predefined metrics and algorithms.[12][13] Tools like DTIPrep can automatically check for

intensity-related artifacts, motion, and eddy currents.[10][12][14] Manual QC, on the other

hand, relies on visual inspection of the data by a trained operator to identify subtle or complex

artifacts that automated methods might miss.[10] A comprehensive QC protocol typically

combines both automated and manual steps for the most reliable results.[10][14]

Q4: How do I decide whether to exclude a subject's data due to poor quality?

A4: The decision to exclude data is often based on a combination of automated QC reports and

visual inspection.[10][15] Many automated pipelines allow you to set a threshold for the number

of corrupted gradients; for instance, a common threshold is to reject a dataset if more than 30-

40% of the diffusion-weighted images are flagged as outliers.[12] Visual inspection can confirm

if artifacts are too severe to be corrected, such as large-scale signal dropouts or extensive

motion throughout the scan.[10]
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Q5: Why is it important to rotate the b-matrix when correcting for subject motion?

A5: When a subject moves during the scan, the orientation of their head relative to the

diffusion-sensitizing gradients changes. Correcting for this motion involves realigning the

images. However, it is crucial to also apply the same rotational correction to the b-matrix, which

stores the information about the direction and strength of the diffusion gradients for each

volume.[16][17] Failing to reorient the b-matrix preserves the original gradient directions, which

are now incorrect for the realigned images, leading to errors in the estimation of fiber

orientation and DTI-derived metrics.[16][18]

Quantitative Data for DTI Quality Control
Quantitative metrics are crucial for objectively assessing DTI data quality. The table below

summarizes key metrics, their significance, and common tools used for their calculation.
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Metric Description Significance in QC
Common Tools for
Calculation

Fractional Anisotropy

(FA)

A scalar value

between 0 and 1 that

measures the degree

of anisotropy of water

diffusion in a voxel.

[19] A value of 1

indicates diffusion is

restricted to a single

direction.[19]

Artifacts like motion

and eddy currents can

artificially inflate FA

values, particularly at

the edges of the brain.

[6] Unusually high FA

in gray matter or CSF

can indicate data

quality issues.

FSL, DTIPrep, MRtrix,

DSI Studio

Mean Diffusivity (MD)

Measures the average

magnitude of water

diffusion within a

voxel, reflecting the

overall displacement

of water molecules.

[19][20]

Gross head motion

can lead to a positive

bias in MD values.[4]

Inconsistent MD

across a tissue type

can suggest the

presence of artifacts.

FSL, DTIPrep, MRtrix,

DSI Studio

Axial Diffusivity (AD)

The principal

eigenvalue of the

diffusion tensor,

representing the

magnitude of diffusion

along the primary axis

of water movement.

[19]

Can be sensitive to

artifacts that affect the

primary diffusion

direction.

FSL, DTIPrep, MRtrix,

DSI Studio

Radial Diffusivity (RD)

The average of the

second and third

eigenvalues,

representing the

magnitude of diffusion

perpendicular to the

primary axis.[19]

Often examined in

conjunction with AD to

understand the nature

of white matter

changes, but can be

biased by noise and

artifacts.

FSL, DTIPrep, MRtrix,

DSI Studio
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Temporal Signal-to-

Noise Ratio (TSNR)

A measure of the

signal stability over

time across the series

of diffusion-weighted

images.

A powerful metric for

identifying poor quality

data, as it is sensitive

to both scanner- and

subject-induced

artifacts.[4] Low TSNR

can indicate excessive

motion or hardware

instability.

Custom Scripts,

DTIPrep

Motion Parameters

Estimates of

translation and

rotation derived from

image registration

during motion

correction.

Provides a direct

quantification of

subject movement.

High values can

indicate scans that

require careful

inspection or

exclusion.

FSL (eddy), AFNI

DTI Quality Control Workflow
A robust DTI quality control pipeline involves several sequential steps, from initial data

conversion to final visual inspection. This workflow ensures that artifacts are systematically

identified and addressed before final data analysis.
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Phase 1: Data Preparation

Phase 2: Automated QC & Correction

Phase 3: Manual Inspection & Tensor Fitting

Phase 4: Final Output

DICOM to NIfTI/NRRD Conversion

Check Image & Diffusion Info
(Dimensions, b-values, b-vectors)

Denoising (Optional)

Susceptibility Distortion Correction
(e.g., FSL topup)

Eddy Current & Motion Correction
(e.g., FSL eddy)

Outlier Detection & Removal
(e.g., DTIPrep)

Visual Inspection of DWIs
(Check for residual artifacts)

Tensor Model Fitting
(e.g., FSL dtifit)

Visual QC of Scalar Maps
(FA, MD, Color FA)

Cleaned Data for Analysis

Click to download full resolution via product page

A typical workflow for DTI quality control.
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Troubleshooting Guides
Guide 1: Identifying and Correcting Motion and Eddy
Current Artifacts
Subject motion and eddy currents are the most common sources of error in DTI studies and

often need to be addressed simultaneously.[13]

Step 1: Visual Identification

Symptom: Misalignment of brain edges when quickly scrolling through the diffusion-weighted

volumes (cine loop).[21]

Symptom: Bright rims of high FA values around the periphery of the brain in the FA map.[6]

Symptom: "Ghosting" artifacts or signal dropouts in individual DWI slices.[5][21]

Tool: Use an image viewer like FSLeyes or Slicer to visually inspect the raw 4D DWI data.

Pay close attention to the sagittal and coronal views, as artifacts are often more apparent in

planes orthogonal to the acquisition plane.[21]

Step 2: Automated Correction using FSL

FSL's topup and eddy tools are a powerful combination for correcting susceptibility-induced

distortions, eddy currents, and subject motion simultaneously.[22][23]

Methodology: FSL eddy and topup Protocol

Acquisition Requirement: This protocol requires acquiring a small number of b=0 images

with reversed phase-encoding directions (e.g., Anterior-Posterior and Posterior-Anterior).

[22]

Prepare Input Files:

dwi.nii.gz: Your main 4D diffusion dataset.

bvals: A text file with the b-value for each volume.
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bvecs: A text file with the b-vector for each volume.

mask.nii.gz: A binary brain mask created from a b=0 image.

acqparams.txt: A text file describing the acquisition parameters. For AP and PA

acquisitions, it would look like this:

index.txt: A file that tells eddy which line in acqparams.txt corresponds to each volume

in the DWI dataset.

Run topup (for susceptibility correction):

First, combine your AP and PA b=0 images into a single file.

Run topup to estimate the susceptibility-induced off-resonance field. [24] ```bash topup -

-imain=b0_AP_PA.nii.gz --datain=acqparams.txt --config=b02b0.cnf --out=topup_results

--fout=fieldmap_hz

Run eddy:

The eddy command will then use the output from topup to correct for all distortions

simultaneously.

Rotate b-vectors: The eddy tool automatically outputs a rotated .bvec file

(dwi_corrected.eddy_rotated_bvecs). It is critical to use this file for subsequent tensor

fitting, as it accounts for the rotations applied during motion correction. [16] Step 3: Post-

Correction Visual QC

After running the correction pipeline, visually inspect the corrected data. The alignment of

brain edges should be significantly improved.

Generate new FA and color FA maps. The bright, artifactual rims around the brain should be

reduced or eliminated. [6]

Guide 2: Using DTIPrep for Automated Quality Control
DTIPrep is a comprehensive tool for automated QC that can identify and remove problematic

gradients before tensor fitting. [10][12][14][25]
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Methodology: DTIPrep Protocol

Data Conversion: Convert your DICOM images to the NRRD format, which DTIPrep uses.

[10] 2. Load Data: Open the NRRD file in the DTIPrep GUI.

Load Protocol: DTIPrep uses a study-specific XML protocol file that defines the

parameters and thresholds for all QC checks. [12][15]You can load a default protocol and

customize it. Key checks include:

Image information check (dimensions, spacing).

Diffusion information check (gradient directions, b-values).

Slice-wise artifact detection (checking for abnormal intensity in single slices). [13] *

Interlace-wise "Venetian blind" artifact detection. [13] * Eddy current and motion

correction (can be enabled within DTIPrep). [12] 4. Run Protocol: Execute the

automated QC pipeline by clicking "RunByProtocol". [14][15]DTIPrep will provide a

report detailing which gradients passed or failed each check.

Visual Inspection: After the automated run, use the DTIPrep viewer to visually inspect the

data. [10][15]The 3D glyph view will show the distribution of the original gradients (blue)

and the gradients that passed QC (green), allowing you to assess if the removal of

gradients has created a bias in the sampling scheme. [15] 6. Save Output: Save the

cleaned DWI data and the QC report. The report provides a detailed summary of all

detected issues, which is valuable for documentation and meta-analysis. [11][26]

Troubleshooting Common Artifacts: A Decision Tree
This diagram provides a logical workflow for identifying and addressing common DTI artifacts.
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Start Visual QC:
Cine loop of 4D DWI data

Are brain edges misaligned?

Likely Motion and/or
Eddy Current Artifacts

Yes

Is there geometric distortion
in frontal/temporal lobes?

No

Run FSL eddy/topup
or similar affine registration

Did you use the rotated b-vectors
for tensor fitting?

Proceed to Tensor Fitting

Yes

Error: Incorrect fiber orientation.
Use rotated b-vectors.

No

Final Visual Inspection of
Corrected Data and FA Maps

Likely Susceptibility Artifacts

Yes

Are there 'Venetian blind'
(stripe) artifacts?

No

Apply Field Map or
Reversed Phase-Encode Correction

(e.g., FSL topup)

Gradient Instability

Yes

No

Use DTIPrep to identify and
exclude affected volumes

Click to download full resolution via product page

A decision tree for troubleshooting DTI artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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